Cas no 1354027-03-4 (2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide)

• Product Name: 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide
• CAS No: 1354027-03-4
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 2165793
• Update Time: 2025-11-02

2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-methyl-n-(1-thiazol-2-yl-ethyl)-propionamide
• 2-Amino-N-methyl-N-((S)-1-(thiazol-2-yl)ethyl)propanamide
• 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide

• Inchi： 1S/C9H15N3OS/c1-6(10)9(13)12(3)7(2)8-11-4-5-14-8/h4-7H,10H2,1-3H3/t6?,7-/m0/s1
• InChI Key： YWMBHAQABXHFTI-MLWJPKLSSA-N
• SMILES： S1C=CN=C1[C@H](C)N(C)C(C(C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 87.5

Additional information on 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide

Comprehensive Overview of 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide (CAS No. 1354027-03-4)

2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide (CAS No. 1354027-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structure combining an amino propanamide backbone with a thiazole ring, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, which are critical areas in modern therapeutics.

The molecular structure of 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide includes a chiral center, which is essential for its stereospecific interactions in biological systems. The presence of the thiazole moiety enhances its binding affinity to various biological targets, a feature that is increasingly explored in the development of small-molecule drugs. Given the rising demand for precision medicine, compounds like this are pivotal in designing therapies with fewer side effects and higher efficacy.

One of the most searched topics related to CAS No. 1354027-03-4 is its role in kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is linked to numerous diseases, including cancer. Researchers are investigating whether 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide can serve as a scaffold for developing kinase inhibitors. This aligns with the growing trend in targeted cancer therapies, where specificity and minimal off-target effects are paramount.

Another area of interest is the compound's potential in neuropharmacology. The thiazole ring is a common feature in drugs targeting the central nervous system (CNS), and its inclusion in 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide opens avenues for exploring treatments for neurodegenerative diseases. With the global increase in neurological disorders, this compound could contribute to the development of novel CNS-active agents.

From a synthetic chemistry perspective, 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide presents interesting challenges and opportunities. Its synthesis involves stereoselective reactions, which are a hot topic in organic chemistry due to their importance in producing enantiomerically pure pharmaceuticals. The demand for chiral intermediates like this compound is rising, driven by the pharmaceutical industry's need for high-purity active ingredients.

In the context of green chemistry, researchers are also exploring sustainable methods to synthesize 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide. This includes the use of catalytic processes and biocatalysts to reduce waste and energy consumption. As environmental regulations become stricter, the development of eco-friendly synthetic routes for such compounds is gaining traction.

The market for 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide is expected to grow, particularly in regions with strong pharmaceutical and biotechnology sectors. North America and Europe currently lead in demand, but Asia-Pacific is emerging as a significant player due to increasing investments in drug discovery and contract research organizations (CROs). Companies specializing in custom synthesis and intermediate supply are actively listing this compound in their portfolios.

For researchers and industry professionals, understanding the physicochemical properties of 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide is crucial. Its solubility, stability, and reactivity under various conditions are key factors in its application. Recent studies have focused on optimizing these properties to enhance its utility in formulation development and drug delivery systems.

In summary, 2-Amino-N-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]propanamide (CAS No. 1354027-03-4) is a compound of high interest in multiple scientific and industrial domains. Its unique structure and potential applications in drug discovery, neuropharmacology, and green chemistry make it a subject of ongoing research. As the demand for innovative and sustainable pharmaceutical solutions grows, this compound is poised to play a significant role in advancing precision medicine and therapeutic development.